2,11-Dibromobenzo[c]phenanthrene

• Molecular Formula: C18H10Br2
• Molecular Weight: 386.1 g/mol
• IUPAC Name: 2,11-dibromobenzo[c]phenanthrene
• InChI: InChI=1S/C18H10Br2/c19-14-7-5-11-1-3-13-4-2-12-6-8-15(20)10-17(12)18(13)16(11)9-14/h1-10H
• InChI Key: RFXVORLHFQPJLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C3=C1C=CC(=C3)Br)C4=C(C=C2)C=CC(=C4)Br

Description

2,11-Dibromobenzo[c]phenanthrene is a useful research compound. Its molecular formula is C18H10Br2 and its molecular weight is 386.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

46 g (118 mmol) of 2,11-dibromo-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthrene and 80.6 g (355 mmol) of DDQ are heated under reflux for 30 h in 300 ml of toluene. After the reaction mixture has been cooled to room temperature, the precipitated hydroquinone is filtered off and washed twice with 50 ml of toluene each time. The solvent is stripped off from the combined organic phases, and the residue is dried in vacuo. The crude product is sublimed at 190° C. and 0.01 mbar, and the sublimate is recrystallised from isopropanol. Yield: 19.6 g (110 mmol), 43%.